BE“GHE Foundational & Exploratory

Check Availability & Pricing

Azelastine N-oxide: A Comprehensive Technical
Guide for Drug Development Professionals

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Azelastine N-oxide
CAS No.: 640279-88-5
Cat. No.: B600784
Get Quote
. J

This guide provides an in-depth exploration of Azelastine N-oxide, a significant metabolite of
the second-generation antihistamine, Azelastine. Designed for researchers, scientists, and
drug development professionals, this document synthesizes current knowledge on the
formation, analysis, and potential implications of this metabolite, highlighting areas of
established science and identifying key knowledge gaps to guide future research.

Introduction to Azelastine and its Metabolic Fate

Azelastine is a potent H1-receptor antagonist widely used in the treatment of allergic rhinitis
and conjunctivitis[1]. As a phthalazinone derivative, it exhibits a complex pharmacological
profile that includes mast cell stabilization and anti-inflammatory effects, contributing to its
clinical efficacy[2][3][4]. The therapeutic action of Azelastine is not solely attributed to the
parent drug; its metabolites also play a crucial role in its overall pharmacokinetic and
pharmacodynamic profile.

Upon administration, Azelastine undergoes extensive metabolism, primarily in the liver. The two
major metabolic pathways are N-demethylation and N-oxidation. The N-demethylation pathway,
catalyzed by cytochrome P450 (CYP) enzymes, particularly CYP3A4, CYP2D6, and to a lesser
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extent, CYP1A2, leads to the formation of desmethylazelastine, the principal active metabolite
of Azelastine[5][6]. This guide, however, will focus on the less-characterized but equally
important N-oxidation pathway that results in the formation of Azelastine N-oxide.

The Biotransformation of Azelastine to Azelastine N-
oxide

The formation of Azelastine N-oxide is a key metabolic step that warrants careful
consideration during drug development. Understanding the enzymatic processes involved is
fundamental to predicting potential drug-drug interactions and inter-individual variability in
Azelastine metabolism.

The Role of Flavin-Containing Monooxygenases (FMOs)

The metabolic N-oxidation of xenobiotics containing a tertiary alkylamino moiety, such as
Azelastine, is primarily mediated by the Flavin-containing monooxygenase (FMO) system][7].
FMOs are a family of NADPH-dependent enzymes that catalyze the oxygenation of various
nitrogen-, sulfur-, and phosphorus-containing compounds[8]. Unlike CYPs, FMOs are generally
not readily induced or inhibited by other drugs, which may suggest a lower potential for drug-
drug interactions via this metabolic pathway[8].

The proposed metabolic conversion of Azelastine to Azelastine N-oxide is depicted in the

FMO-mediated
' Azelastine } N-oxidation {Azelastine N-oxide)
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following diagram:

Caption: Metabolic pathway of Azelastine to Azelastine N-oxide.

In Vitro Investigation of Azelastine N-oxidation

To experimentally validate the role of FMOs in Azelastine N-oxidation and to characterize the
kinetics of this reaction, in vitro studies using human liver microsomes are essential.
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e Materials:
o Azelastine hydrochloride
o Azelastine N-oxide reference standard
o Pooled human liver microsomes (HLMSs)

o NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate
dehydrogenase, and NADP+)

o Potassium phosphate buffer (pH 7.4)
o Heat-inactivated HLMs (control)

o Chemical inhibitors of FMOs (e.g., methimazole) and CYPs (e.g., ketoconazole for
CYP3A4)

o Acetonitrile (for reaction quenching)
o LC-MS/MS system
e Procedure:

1. Prepare a stock solution of Azelastine in a suitable solvent (e.g., methanol or DMSO) and
dilute to working concentrations in the incubation buffer.

2. In a microcentrifuge tube, pre-incubate HLMs (final concentration typically 0.2-1.0 mg/mL)
in potassium phosphate buffer at 37°C for 5 minutes.

3. To investigate the specific enzymes involved, parallel incubations can be performed with:
» Heat-inactivated HLMs to control for non-enzymatic degradation.

» In the presence of an FMO inhibitor (e.g., methimazole) to assess the contribution of
FMOs.
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» In the presence of a pan-CYP inhibitor or specific CYP inhibitors to assess the
contribution of CYPs.

4. Initiate the metabolic reaction by adding the NADPH regenerating system.

5. Incubate the mixture at 37°C with gentle shaking. Time points (e.g., 0, 5, 15, 30, 60
minutes) should be taken to determine the rate of metabolite formation.

6. Terminate the reaction at each time point by adding an equal volume of ice-cold
acetonitrile.

7. Centrifuge the samples at high speed (e.g., 14,000 rpm for 10 minutes) to precipitate
proteins.

8. Transfer the supernatant to a new tube for LC-MS/MS analysis.

o Data Analysis:
o Quantify the formation of Azelastine N-oxide using a validated LC-MS/MS method.
o Calculate the rate of formation of Azelastine N-oxide.

o Compare the rate of formation in the presence and absence of inhibitors to determine the
relative contribution of FMOs and CYPs.

Analytical Methodologies for Azelastine N-oxide
Quantification

Accurate and sensitive quantification of Azelastine N-oxide in biological matrices is critical for
pharmacokinetic and metabolism studies. Liquid chromatography coupled with tandem mass
spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high selectivity and
sensitivity.

LC-MS/IMS Method for the Determination of Azelastine N-
oxide in Human Plasma
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While specific validated methods for Azelastine N-oxide are not extensively published, a
robust method can be developed based on existing protocols for Azelastine and its other
metabolites[7][9][10][11].

o Sample Preparation (Liquid-Liquid Extraction):

1. To 1 mL of human plasma, add an internal standard (IS) (e.g., a stable isotope-labeled
Azelastine N-oxide or a structurally similar compound).

2. Add 5 mL of an organic extraction solvent (e.g., n-hexane:2-propanol, 97:3, v/v)[7][9].
3. Vortex for 10 minutes to ensure thorough mixing.
4. Centrifuge at 4000 rpm for 5 minutes to separate the layers.

5. Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream
of nitrogen at 40°C.

6. Reconstitute the residue in 150 pL of the mobile phase.
o Chromatographic Conditions:
o Column: A C18 reversed-phase column (e.g., YMC C8) is suitable for separation[7][9].

o Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g., 5
mM ammonium acetate) and an organic solvent (e.g., acetonitrile)[7][9].

o Flow Rate: Typically in the range of 0.2-0.5 mL/min.
o Injection Volume: 5-10 pL.
e Mass Spectrometric Detection:

o lonization Mode: Electrospray ionization (ESI) in positive mode is generally effective for
Azelastine and its metabolites[7][9].

o MS/MS Transitions:
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» Azelastine N-oxide: The precursor ion will be the protonated molecule [M+H]+ at m/z
398.9 (based on a molecular weight of 397.9 g/mol )[12]. The product ion would need to
be determined by direct infusion of the Azelastine N-oxide standard, but a likely
fragmentation would involve the loss of the N-oxide oxygen and subsequent

fragmentation of the azepine ring.
» [nternal Standard: The transitions for the IS will be specific to the chosen compound.

o Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Method Validation

The developed LC-MS/MS method must be rigorously validated according to regulatory
guidelines (e.g., FDA or EMA) for linearity, accuracy, precision, selectivity, stability, and matrix

effects.

The following diagram illustrates a typical analytical workflow for the quantification of

Azelastine N-oxide:
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Caption: Analytical workflow for Azelastine N-oxide quantification.
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Pharmacological and Toxicological Profile of
Azelastine N-oxide: A Knowledge Gap

A comprehensive understanding of the pharmacological activity and toxicological profile of
Azelastine N-oxide is crucial for a complete safety and efficacy assessment of the parent
drug. However, there is a significant lack of published data in this area.

Pharmacological Activity

While Azelastine is a potent H1-receptor antagonist, the affinity of Azelastine N-oxide for the
H1 receptor has not been reported. Furthermore, the effects of this metabolite on mast cell
stabilization and the release of inflammatory mediators are unknown. One study has reported
that both N-oxides of Azelastine were found to be non-cytotoxic in Sulforhodamine B (SRB)
assays, which is an in vitro method for assessing cell density and cytotoxicity[13]. However, this
provides limited insight into its specific pharmacological actions.

Key Research Questions to Address:

o What is the binding affinity of Azelastine N-oxide for the H1 receptor compared to
Azelastine and desmethylazelastine?

e Does Azelastine N-oxide possess mast cell stabilizing properties?

e Does Azelastine N-oxide modulate the release of inflammatory mediators such as
histamine, leukotrienes, and cytokines?

Toxicological Profile

The in vivo toxicity of Azelastine N-oxide has not been well-characterized. While the non-
cytotoxic finding from the SRB assay is a starting point, it does not provide information on
potential organ-specific toxicity or other adverse effects following systemic exposure.

Key Research Questions to Address:

o What is the acute and chronic toxicity profile of Azelastine N-oxide in relevant animal
models?
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e Does Azelastine N-oxide have any off-target effects that could lead to adverse drug

reactions?

e What is the potential for Azelastine N-oxide to be involved in drug-drug interactions,
although FMO-mediated metabolism generally has a lower risk?

Synthesis and Characterization of Azelastine N-
oxide Reference Standard

The availability of a high-purity Azelastine N-oxide reference standard is a prerequisite for
conducting the analytical, pharmacological, and toxicological studies mentioned above.

Chemical Synthesis

Azelastine N-oxide can be synthesized by the direct oxidation of Azelastine. Acommon and
effective method involves the use of hydrogen peroxide (H202) as the oxidizing agent[14].

e Materials:

o Azelastine free base

o

Hydrogen peroxide (30% solution)

o

Suitable solvent (e.g., methanol or acetone)

o

Purification system (e.g., column chromatography or preparative HPLC)

[¢]

Analytical instruments for characterization (NMR, MS, IR)

e Procedure:

1. Dissolve Azelastine free base in the chosen solvent.

2. Slowly add a stoichiometric excess of hydrogen peroxide to the solution at room
temperature.

3. Stir the reaction mixture for a sufficient period (e.g., 24-48 hours), monitoring the progress
by TLC or LC-MS.
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4. Upon completion, quench any remaining hydrogen peroxide (e.g., by adding a small
amount of manganese dioxide).

5. Remove the solvent under reduced pressure.

6. Purify the crude product using column chromatography on silica gel or preparative HPLC
to isolate Azelastine N-oxide.

e Characterization:
o Confirm the structure of the synthesized Azelastine N-oxide using:
» Mass Spectrometry (MS): To verify the molecular weight (397.9 g/mol )[12].

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the
chemical structure and the presence of the N-oxide group.

» Infrared (IR) Spectroscopy: To identify the characteristic N-O stretching vibration.

Conclusion and Future Directions

Azelastine N-oxide is a notable metabolite of Azelastine, likely formed via FMO-mediated N-
oxidation. While methods for its chemical synthesis and analytical quantification can be
established based on existing knowledge, a significant gap exists in our understanding of its
pharmacological and toxicological profile.

For a comprehensive assessment of the safety and efficacy of Azelastine, further research is
imperative to:

» Elucidate the precise role of FMO isoforms in the N-oxidation of Azelastine.

» Develop and validate a sensitive and robust LC-MS/MS method for the routine quantification
of Azelastine N-oxide in clinical samples.

» Characterize the pharmacological activity of Azelastine N-oxide, particularly its H1-receptor
binding affinity and its effects on mast cells and inflammatory mediators.

» Conduct in vivo toxicity studies to establish the safety profile of Azelastine N-oxide.
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Addressing these research questions will provide a more complete picture of the metabolic fate
of Azelastine and the contribution of its N-oxide metabolite to its overall clinical profile,
ultimately ensuring the continued safe and effective use of this important antiallergic
medication.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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